{[5-(3-chloro-4-fluorophenyl)-2-furyl]methyl}(2-pyridinylmethyl)amine hydrochloride

• IUPAC Name: N-[[5-(3-chloro-4-fluorophenyl)furan-2-yl]methyl]-1-pyridin-2-ylmethanamine;hydrochloride
• InChI: InChI=1S/C17H14ClFN2O.ClH/c18-15-9-12(4-6-16(15)19)17-7-5-14(22-17)11-20-10-13-3-1-2-8-21-13;/h1-9,20H,10-11H2;1H
• InChI Key: YKVDEYVZTISPPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNCC2=CC=C(O2)C3=CC(=C(C=C3)F)Cl.Cl
• Molecular Formula: C17H15Cl2FN2O
• Molecular Weight: 353.2 g/mol

Description

{[5-(3-chloro-4-fluorophenyl)-2-furyl]methyl}(2-pyridinylmethyl)amine hydrochloride is a useful research compound. Its molecular formula is C17H15Cl2FN2O and its molecular weight is 353.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 352.0545467 g/mol and the complexity rating of the compound is 347. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Enantioselective Syntheses

Highly enantioselective syntheses of (S)-2-aryl-Boc-pyrrolidines can be achieved through the treatment of (arylmethyl)(3-chloropropyl)-Boc-amines with s-BuLi/(−)-sparteine, demonstrating solvent-dependent reactions and high enantiomeric excesses. This process illustrates the potential for asymmetric synthesis involving furyl and pyridinyl components in complex organic molecules (Wu, Lee, & Beak, 1996).

Photoinduced Aromatization

Irradiation of unsymmetrically substituted 1,4-dihydropyridines led to aromatization to corresponding pyridine derivatives. This reaction highlights the role of furyl substituents in photochemical transformations, pointing towards applications in synthesizing aromatic compounds through photoinduced reactions (Memarian, Abdoli-Senejani, & Döpp, 2007).

Ring Opening Reactions

The study of ring-opening reactions of 5-[(2-Furyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione with cyclic secondary amines demonstrates the reactivity of furyl-containing compounds in producing a variety of cyclic and acyclic structures. This research has implications for synthetic chemistry, especially in creating novel organic molecules with potential biological activity (Šafár̆ et al., 2000).

Antimicrobial Evaluation

The synthesis and antimicrobial evaluation of novel bis-α,β-unsaturated ketones and related derivatives, including those with furyl substituents, indicate their potential as antimicrobial agents. This underscores the importance of furyl and pyridinyl groups in developing new antimicrobial compounds (Altalbawy, 2013).

Electrochemical Properties

Investigations into the electrochemical properties of ferrocene functionalized transition metal dithiocarbamate complexes, including those with furyl substituents, highlight the potential for these compounds in materials science and catalysis. The study demonstrates the versatility of furyl-containing compounds in designing materials with unique electrochemical and photophysical properties (Verma & Singh, 2015).